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Compound of Interest

Compound Name: Cyclohexylamine

Cat. No.: B126512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of

cyclohexylamine in a wide array of organic solvents. Cyclohexylamine, a versatile primary

aliphatic amine, is a crucial intermediate in the synthesis of numerous industrial and

pharmaceutical compounds. A comprehensive understanding of its solubility characteristics is

paramount for its effective use in chemical synthesis, formulation development, and purification

processes. This document collates available solubility data, outlines relevant experimental

methodologies, and provides a logical framework for solvent selection.

Physicochemical Properties of Cyclohexylamine
A foundational understanding of cyclohexylamine's physical and chemical properties is

essential for interpreting its solubility behavior.
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Property Value

CAS Number 108-91-8

Molecular Formula C₆H₁₃N

Molecular Weight 99.17 g/mol

Appearance Colorless to yellow liquid

Odor Strong, fishy, amine-like

Boiling Point 134.5 °C

Melting Point -17.7 °C

Density 0.867 g/mL at 25 °C

pKa 10.66 at 24 °C

Flash Point 28 °C

Qualitative Solubility of Cyclohexylamine in Organic
Solvents
Cyclohexylamine exhibits broad miscibility with a diverse range of common organic solvents.

The term "miscible" indicates that the substances will mix in all proportions to form a single,

homogeneous phase. This high degree of solubility is attributed to its molecular structure,

which includes a non-polar cyclohexane ring and a polar amine group capable of hydrogen

bonding.[1] The following table summarizes the qualitative solubility of cyclohexylamine in

various organic solvent classes.
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Solvent Class Solvent Solubility

Alcohols Methanol, Ethanol Miscible[2][3][4][5][6][7]

Ethers Diethyl Ether Miscible[3][4][5][6][7]

Ketones Acetone Miscible[3][4][5][6][7]

Esters Ethyl Acetate Miscible[4]

Hydrocarbons (Aliphatic) Heptane, Mineral Oil Miscible[4][5][6]

Hydrocarbons (Aromatic) Benzene, Toluene Completely Miscible[3][4][6]

Chlorinated Solvents Chloroform, Dichloromethane Soluble/Miscible[1][4][5][6]

Oils Peanut Oil, Soybean Oil Soluble[5][6]

Quantitative Solubility of Cyclohexylamine in
Alcohols (Calculated Data)
While experimental quantitative data for the solubility of cyclohexylamine in organic solvents

is scarce, likely due to its high miscibility, calculated solubility values in a selection of alcohols

at 20°C have been reported. It is crucial to note that these are predicted values and should be

used as an estimation.

Solvent Calculated Solubility (g/L) at 20°C

Methanol 1352.32[2]

Ethanol 993.97[2]

n-Propanol 741.5[2]

n-Butanol 609.43[2]

Experimental Protocols for Solubility Determination
For instances where quantitative solubility data is required or to confirm miscibility,

standardized experimental protocols can be employed. The following methodologies are based
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on established guidelines from organizations such as the Organisation for Economic Co-

operation and Development (OECD) and ASTM International.

Method 1: Determination of Miscibility (Qualitative)
This method is a straightforward approach to visually assess the miscibility of

cyclohexylamine in a liquid organic solvent.

Principle: Known volumes of cyclohexylamine and the test solvent are mixed, and the

resulting mixture is observed for phase separation. The formation of a single, clear liquid phase

indicates miscibility, whereas the appearance of turbidity, cloudiness, or distinct layers indicates

immiscibility or partial miscibility.[8]

Apparatus:

Graduated cylinders or pipettes

Glass test tubes or vials with stoppers

Vortex mixer (optional)

Procedure:

To a clean, dry test tube, add a defined volume of the organic solvent (e.g., 5 mL).

Add an equal volume of cyclohexylamine to the same test tube.

Stopper the test tube and invert it several times or agitate using a vortex mixer for 30-60

seconds to ensure thorough mixing.

Allow the mixture to stand at a controlled temperature (e.g., 20 °C) and observe for any signs

of phase separation.

If the mixture remains a single, clear phase after a set period (e.g., 5 minutes), the two

liquids are considered miscible.

To further confirm miscibility, the experiment can be repeated with varying ratios of

cyclohexylamine to the solvent.
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Method 2: Flask Method for Quantitative Solubility
Determination (for sparingly soluble cases)
This method, adapted from the OECD Guideline 105, is suitable for determining the saturation

concentration of a liquid in a solvent.[9]

Principle: A surplus of the solute (cyclohexylamine) is agitated with the solvent at a constant

temperature until equilibrium is reached. The concentration of cyclohexylamine in the

saturated solution is then determined by a suitable analytical technique.

Apparatus:

Constant temperature water bath or shaker

Flasks with stoppers

Centrifuge or filtration apparatus

Analytical instrument (e.g., Gas Chromatography (GC), High-Performance Liquid

Chromatography (HPLC))

Procedure:

Add an excess amount of cyclohexylamine to a known volume of the organic solvent in a

flask. The excess should be sufficient to ensure that a separate phase of cyclohexylamine
is visible after equilibration.

Seal the flask and place it in a constant temperature shaker bath. Agitate the mixture for a

sufficient time to reach equilibrium (e.g., 24-48 hours). A preliminary study may be needed to

determine the time to reach equilibrium.

After equilibration, cease agitation and allow the mixture to stand in the constant temperature

bath for a period to allow the phases to separate.

Carefully withdraw a sample from the solvent phase, ensuring no undissolved

cyclohexylamine is included. This may be achieved by centrifugation followed by sampling

of the supernatant, or by filtration.
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Analyze the concentration of cyclohexylamine in the sample using a validated analytical

method (e.g., GC with a flame ionization detector).

The determined concentration represents the solubility of cyclohexylamine in that solvent at

the specified temperature.

Logical Workflow for Solvent Selection
The selection of an appropriate solvent for a process involving cyclohexylamine depends on a

variety of factors beyond just solubility. The following diagram illustrates a logical workflow for

solvent selection.
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Caption: A flowchart outlining the decision-making process for selecting a suitable organic

solvent for cyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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